3-[(4-tert-butylbenzoyl)amino]-4-chloro-N-cyclohexylbenzamide

• Molecular Formula: C24H29ClN2O2
• Molecular Weight: 412.9 g/mol
• IUPAC Name: 3-[(4-tert-butylbenzoyl)amino]-4-chloro-N-cyclohexylbenzamide
• InChI: InChI=1S/C24H29ClN2O2/c1-24(2,3)18-12-9-16(10-13-18)22(28)27-21-15-17(11-14-20(21)25)23(29)26-19-7-5-4-6-8-19/h9-15,19H,4-8H2,1-3H3,(H,26,29)(H,27,28)
• InChI Key: IJKHFLAYQQAMCI-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(=O)NC3CCCCC3)Cl

Description

3-[(4-tert-butylbenzoyl)amino]-4-chloro-N-cyclohexylbenzamide is a chemical compound that belongs to the class of N-acylphenylalanine derivatives. It is commonly referred to as Boc-4-chloro-N-cyclohexylbenzamide and is widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 3-[(4-tert-butylbenzoyl)amino]-4-chloro-N-cyclohexylbenzamide involves the inhibition of the chymotrypsin-like activity of the proteasome. This inhibition leads to the accumulation of misfolded and damaged proteins, which can trigger apoptosis in cancer cells. The compound has also been shown to induce cell cycle arrest and inhibit angiogenesis, which are important processes involved in cancer progression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(4-tert-butylbenzoyl)amino]-4-chloro-N-cyclohexylbenzamide are primarily related to its proteasome inhibitory activity. The compound has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and induce cell cycle arrest. It has also been reported to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(4-tert-butylbenzoyl)amino]-4-chloro-N-cyclohexylbenzamide in lab experiments is its high potency as a proteasome inhibitor. This allows for the use of lower concentrations of the compound, which can reduce the risk of off-target effects. However, the compound can be difficult to dissolve in some solvents, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 3-[(4-tert-butylbenzoyl)amino]-4-chloro-N-cyclohexylbenzamide in scientific research. One area of interest is the development of combination therapies that can enhance the efficacy of the compound in cancer treatment. Another area of interest is the investigation of the compound's anti-inflammatory and neuroprotective effects, which could have potential therapeutic applications in the treatment of neurodegenerative diseases. Additionally, the development of more potent and selective proteasome inhibitors based on the structure of 3-[(4-tert-butylbenzoyl)amino]-4-chloro-N-cyclohexylbenzamide could lead to the discovery of new drugs for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 3-[(4-tert-butylbenzoyl)amino]-4-chloro-N-cyclohexylbenzamide involves the reaction of 4-chloro-N-cyclohexylbenzamide with 4-tert-butylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions for several hours, after which the product is obtained in high yield. The purity of the product can be improved by recrystallization from an appropriate solvent.

Scientific Research Applications

3-[(4-tert-butylbenzoyl)amino]-4-chloro-N-cyclohexylbenzamide is widely used in scientific research as a proteasome inhibitor. It has been shown to inhibit the chymotrypsin-like activity of the proteasome, which is responsible for the degradation of many cellular proteins. This inhibition leads to the accumulation of misfolded and damaged proteins, which can trigger apoptosis in cancer cells.